Cas no 1805845-09-3 (3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1805845-09-3
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4975556
• Update Time: 2025-10-10

3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c11-4-3-10(14)8-2-1-7(6-13)5-9(8)12/h1-2,5H,3-4,6H2
• InChI Key： RWEWYPAVWJSIHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(CF)C=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1805845-09-3) and Its Applications in Modern Chemical Biology

3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one, identified by the chemical identifier CAS No. 1805845-09-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a brominated aromatic ring system coupled with a fluoromethyl substituent, presents a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one encompasses multiple functional groups, including bromine atoms at specific positions on the phenyl ring and a fluoromethyl group attached to another aromatic ring. This particular arrangement imparts distinct electronic and steric properties, making the compound highly versatile for further chemical modifications. The presence of bromine atoms, for instance, facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic scaffolds.

In recent years, there has been a surge in research focused on developing novel pharmacophores with enhanced biological activity. The structural motif present in 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one aligns well with this trend, as it serves as a precursor for synthesizing molecules targeting various therapeutic pathways. Notably, the fluoromethyl group is particularly significant in medicinal chemistry due to its ability to modulate metabolic stability and binding affinity. This feature has been exploited in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one is its utility in the development of small-molecule probes for biochemical studies. Researchers have leveraged this compound to create tools that can interact with specific protein targets, enabling a deeper understanding of cellular mechanisms. For example, derivatives of this molecule have been used to investigate the role of bromine-containing amino acids in protein function, shedding light on potential therapeutic interventions.

The synthesis of 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one itself is a testament to the advancements in organic synthesis methodologies. The multi-step process typically involves bromination reactions followed by selective functionalization at the aromatic positions. Recent innovations in catalytic systems have allowed for more efficient and scalable production of this compound, reducing costs and improving yields. Such improvements are critical for facilitating broader applications in drug discovery pipelines.

From a computational chemistry perspective, 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one has been extensively studied to understand its interaction with biological targets. Molecular modeling studies have revealed that the compound can bind to proteins with high affinity due to its optimized shape and electronic distribution. These insights have guided the design of next-generation analogs with improved pharmacokinetic properties. Additionally, quantum mechanical calculations have been employed to predict the reactivity of different functional groups within the molecule, aiding chemists in planning synthetic routes.

The impact of 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have incorporated this compound into their libraries for screening potential drug candidates. Its structural features make it an ideal building block for generating diverse chemical space, which is essential for identifying novel therapeutics against challenging diseases.

In conclusion, 3-Bromo-1-(2-bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1805845-09-3) represents a cornerstone in modern chemical biology and pharmaceutical development. Its unique structural attributes and synthetic accessibility have positioned it as a key intermediate for designing biologically active molecules. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.